Cas no 2138222-01-0 (Methyl 3,3,3-trifluoro-2-hydroxy-2-[(methylamino)methyl]propanoate)

Methyl 3,3,3-trifluoro-2-hydroxy-2-[(methylamino)methyl]propanoate is a fluorinated hydroxy ester compound featuring both a trifluoromethyl group and a methylamino substituent. Its unique structure imparts distinct reactivity, making it valuable in synthetic organic chemistry, particularly for the preparation of fluorinated intermediates. The trifluoromethyl group enhances electrophilicity and metabolic stability, while the hydroxyl and methylamino functionalities offer versatile sites for further derivatization. This compound is commonly employed in pharmaceutical and agrochemical research, where fluorinated motifs are sought for their bioactivity and physicochemical properties. Its stability under standard handling conditions and compatibility with common synthetic methodologies further contribute to its utility in fine chemical synthesis.
Methyl 3,3,3-trifluoro-2-hydroxy-2-[(methylamino)methyl]propanoate structure
2138222-01-0 structure
Product name:Methyl 3,3,3-trifluoro-2-hydroxy-2-[(methylamino)methyl]propanoate
CAS No:2138222-01-0
MF:C6H10F3NO3
MW:201.143712520599
CID:6580534
PubChem ID:165458567

Methyl 3,3,3-trifluoro-2-hydroxy-2-[(methylamino)methyl]propanoate Chemical and Physical Properties

Names and Identifiers

    • 2138222-01-0
    • EN300-737843
    • methyl 3,3,3-trifluoro-2-hydroxy-2-[(methylamino)methyl]propanoate
    • Methyl 3,3,3-trifluoro-2-hydroxy-2-[(methylamino)methyl]propanoate
    • Inchi: 1S/C6H10F3NO3/c1-10-3-5(12,4(11)13-2)6(7,8)9/h10,12H,3H2,1-2H3
    • InChI Key: UMMHAQKJWCFMNL-UHFFFAOYSA-N
    • SMILES: FC(C(C(=O)OC)(CNC)O)(F)F

Computed Properties

  • Exact Mass: 201.06127767g/mol
  • Monoisotopic Mass: 201.06127767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6Ų
  • XLogP3: 0

Methyl 3,3,3-trifluoro-2-hydroxy-2-[(methylamino)methyl]propanoate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-737843-1.0g
methyl 3,3,3-trifluoro-2-hydroxy-2-[(methylamino)methyl]propanoate
2138222-01-0
1g
$0.0 2023-06-06

Additional information on Methyl 3,3,3-trifluoro-2-hydroxy-2-[(methylamino)methyl]propanoate

Comprehensive Overview of Methyl 3,3,3-trifluoro-2-hydroxy-2-[(methylamino)methyl]propanoate (CAS No. 2138222-01-0)

The compound Methyl 3,3,3-trifluoro-2-hydroxy-2-[(methylamino)methyl]propanoate (CAS No. 2138222-01-0) is a fluorinated organic ester with a unique structural framework, combining a trifluoromethyl group, a hydroxyl group, and a methylamino moiety. This structure makes it a subject of significant interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical properties for drug design. Researchers are increasingly focusing on fluorinated compounds due to their ability to improve bioavailability and target specificity.

In recent years, the demand for fluorinated building blocks like Methyl 3,3,3-trifluoro-2-hydroxy-2-[(methylamino)methyl]propanoate has surged, driven by advancements in medicinal chemistry and material science. This compound is often explored for its potential as an intermediate in synthesizing protease inhibitors and enzyme modulators, which are pivotal in treating diseases such as viral infections and metabolic disorders. Its hydroxy and methylamino functionalities provide versatile sites for further chemical modifications, enabling the creation of derivatives with tailored properties. The growing interest in sustainable chemistry has also prompted investigations into greener synthetic routes for such compounds.

From an industrial perspective, CAS No. 2138222-01-0 is valued for its role in optimizing reaction efficiencies and reducing waste in multi-step syntheses. Companies specializing in custom synthesis and contract research often highlight its utility in accelerating drug discovery pipelines. Additionally, the compound's compatibility with flow chemistry techniques aligns with the trend toward continuous manufacturing, a hot topic in modern chemical engineering. Its stability under various conditions makes it a reliable candidate for scale-up processes, addressing the need for cost-effective production methods.

The scientific community has also taken note of the compound's potential in bioconjugation and prodrug development. For instance, its ester group can be hydrolyzed in vivo to release active metabolites, a strategy widely used in designing targeted therapies. This feature is particularly relevant in oncology and neurology, where precision medicine is gaining traction. Furthermore, the integration of artificial intelligence (AI) in molecular design has facilitated the identification of optimal derivatives of Methyl 3,3,3-trifluoro-2-hydroxy-2-[(methylamino)methyl]propanoate, reducing trial-and-error in lab settings.

Environmental and regulatory considerations are another focal point for this compound. As the industry shifts toward green chemistry, researchers are evaluating the ecological impact of fluorinated intermediates. CAS No. 2138222-01-0 is being scrutinized for its biodegradability and potential accumulation in ecosystems. Regulatory bodies emphasize the importance of safety data sheets (SDS) and lifecycle assessments to ensure compliance with global standards. These efforts align with the broader goal of minimizing the environmental footprint of chemical manufacturing.

In summary, Methyl 3,3,3-trifluoro-2-hydroxy-2-[(methylamino)methyl]propanoate represents a versatile and high-value chemical entity with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features and functional groups make it a cornerstone in modern synthetic strategies, while ongoing research continues to uncover new possibilities. As the scientific and industrial landscapes evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and medicine.

Recommend Articles

Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue